2-amino-4-(5-ethyl-4-nitro-2-thienyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile

• IUPAC Name: 2-amino-4-(5-ethyl-4-nitrothiophen-2-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C16H16N4O2S/c1-2-13-12(20(21)22)7-14(23-13)15-9-5-3-4-6-11(9)19-16(18)10(15)8-17/h7H,2-6H2,1H3,(H2,18,19)
• InChI Key: FQVAGUNTXLBHMF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(S1)C2=C(C(=NC3=C2CCCC3)N)C#N)[N+](=O)[O-]
• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol

Description

Synthesis Analysis

The synthesis of quinoline derivatives, including compounds similar to 2-amino-4-(5-ethyl-4-nitro-2-thienyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile, often involves condensation reactions. For example, a novel quinoline derivative was synthesized through a condensation reaction between 2,4-diaminoquinoline-4-carbonitrile and picric acid in methanol, highlighting a method that could potentially be adapted for the synthesis of our compound of interest (Al-Ahmary et al., 2018).

Molecular Structure Analysis

The molecular structure of quinoline derivatives can be elucidated using various spectroscopic techniques. For instance, the structural and optical properties of related quinoline derivatives have been studied, providing insights into the molecular arrangement and stability of these compounds. This information is crucial for understanding the behavior and reactivity of the target compound (Zeyada et al., 2016).

Chemical Reactions and Properties

Quinoline derivatives engage in a range of chemical reactions, influenced by their structural framework. Research into these compounds reveals insights into their reactivity, such as the formation of hydrogen bonds and charge transfer interactions, which are pivotal in determining their chemical behavior and potential applications (Al-Ahmary et al., 2018).

Physical Properties Analysis

The physical properties of quinoline derivatives, including their crystalline structure and thermal stability, are key to their applicability in various domains. Studies on similar compounds have detailed their polycrystalline nature and how thermal deposition affects their crystallinity, offering valuable data for the physical characterization of our compound of interest (Zeyada et al., 2016).

Chemical Properties Analysis

The chemical properties of quinoline derivatives, such as their reactivity, electrophilicity, and potential for forming stable complexes with other molecules, are crucial for their utilization in chemical synthesis and other applications. Computational and experimental analyses provide a foundation for understanding these properties, facilitating the exploration of new chemical reactions and the development of novel compounds (Al-Ahmary et al., 2018).